![molecular formula C19H22N6OS B3000581 N-(2,4-bis(dimethylamino)pyrimidin-5-yl)-4-methyl-2-phenylthiazole-5-carboxamide CAS No. 1448064-86-5](/img/structure/B3000581.png)
N-(2,4-bis(dimethylamino)pyrimidin-5-yl)-4-methyl-2-phenylthiazole-5-carboxamide
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Overview
Description
N-(2,4-bis(dimethylamino)pyrimidin-5-yl)-4-methyl-2-phenylthiazole-5-carboxamide, also known as BMTP-11, is a synthetic compound that has shown promising results in cancer research. BMTP-11 belongs to the class of molecules called pyrimidines, which are important building blocks of DNA and RNA.
Scientific Research Applications
Pharmaceutical Synthesis
Compounds with similar structures have been used in the synthesis of pharmacologically active molecules. For example, derivatives of pyrimidine have been utilized in creating drugs like Pazopanib, which is used in cancer treatment .
Organic Crystal Growth
Related compounds have been involved in the growth and characterization of organic crystals, which are essential for various technological applications such as semiconductors and laser technology .
Biological Activity Studies
Indole derivatives, which share some structural similarities with your compound, have shown diverse biological and clinical applications, including plant hormone activity and pharmacological effects .
Chemical Reactivity Research
Compounds with N,N-dimethylamino groups have been studied for their chemical reactivity, serving as building blocks for a wide range of heterocyclic derivatives with potential applications in material science and chemistry .
Mechanism of Action
Target of Action
It’s known that pyrimidine derivatives, which this compound is a part of, have been broadly applied in therapeutic disciplines due to their high degree of structural diversity . They have been reported to exhibit a wide range of biological activities, including modulation of myeloid leukemia .
Mode of Action
Pyrimidine derivatives are known to interact with various targets, leading to a plethora of biological activities . The 2-, 4- and 6- positions on the pyrimidine ring are naturally electron deficient because of the strong electron-pulling effect of the ring nitrogen atoms which are much more electronegative than carbon . This property might influence the interaction of the compound with its targets.
Biochemical Pathways
Pyrimidine derivatives have been reported to affect a wide range of biological pathways, including those involved in myeloid leukemia, breast cancer, idiopathic pulmonary fibrosis, antimicrobial activity, and many others .
Pharmacokinetics
It’s known that synthetic methodologies have been applied in preparing pharmacologically active decorated diazines, with special care on pyrimidines, that are endowed with improved druglikeness and adme-tox properties .
Result of Action
Given the wide range of biological activities exhibited by pyrimidine derivatives, it can be inferred that the effects are diverse and depend on the specific targets and pathways involved .
Action Environment
It’s known that the synthesis of pyrimidine derivatives can be influenced by environmental conditions, such as temperature .
properties
IUPAC Name |
N-[2,4-bis(dimethylamino)pyrimidin-5-yl]-4-methyl-2-phenyl-1,3-thiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N6OS/c1-12-15(27-18(21-12)13-9-7-6-8-10-13)17(26)22-14-11-20-19(25(4)5)23-16(14)24(2)3/h6-11H,1-5H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMFMRVMRQHBEFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC=CC=C2)C(=O)NC3=CN=C(N=C3N(C)C)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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